molecular formula C9H10N2OS2 B5911293 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime CAS No. 30761-17-2

3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime

Cat. No. B5911293
CAS RN: 30761-17-2
M. Wt: 226.3 g/mol
InChI Key: LOXRZEGJJDSLSP-MDZDMXLPSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime, also known as MBTO, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MBTO is a thiol-containing compound that has been shown to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime is not fully understood. However, several studies have suggested that 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime exerts its anti-cancer effects by inducing cell cycle arrest and apoptosis in cancer cells. 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime has also been shown to inhibit the expression of various pro-inflammatory cytokines, thereby reducing inflammation in the body.
Biochemical and Physiological Effects:
3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime has been shown to exhibit several biochemical and physiological effects. In vitro studies have demonstrated that 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime can induce cell cycle arrest and apoptosis in cancer cells. 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime has also been shown to inhibit the expression of various pro-inflammatory cytokines, thereby reducing inflammation in the body. Additionally, 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime has been shown to exhibit anti-oxidant properties, which may help protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime in lab experiments is its ability to exhibit anti-cancer activity against various types of cancer cells. 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime is also relatively easy to synthesize, making it readily available for use in research studies. However, one of the limitations of using 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime in lab experiments is its potential toxicity. Studies have shown that 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime can be toxic to normal cells at high concentrations, which may limit its use in certain research studies.

Future Directions

There are several future directions for research on 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime. One potential area of research is the development of 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime-based drugs for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to understand the mechanism of action of 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime and its potential toxicity in normal cells. Finally, research is needed to explore the potential applications of 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime in other fields, such as materials science and environmental science.
In conclusion, 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime is a thiol-containing compound that has gained significant attention in recent years due to its potential applications in scientific research. The synthesis method of 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime involves the reaction of 2-mercaptoethylamine with 2-chloro-1,3-benzothiazole followed by the addition of hydroxylamine hydrochloride. 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime has been extensively studied for its anti-cancer, anti-inflammatory, and anti-oxidant properties. However, further research is needed to fully understand the mechanism of action of 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime and its potential toxicity in normal cells.

Synthesis Methods

The synthesis of 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime involves the reaction of 2-mercaptoethylamine with 2-chloro-1,3-benzothiazole followed by the addition of hydroxylamine hydrochloride. The resulting product is then purified using column chromatography to obtain pure 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime. This synthesis method has been widely used in various scientific studies to obtain 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime for research purposes.

Scientific Research Applications

3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime has been used in various scientific studies due to its potential applications in different fields. One of the primary areas of research where 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime has been extensively studied is in the field of medicinal chemistry. Several studies have shown that 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime exhibits significant anti-cancer activity against various types of cancer cells, including breast, lung, and colon cancer cells. 3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime has also been shown to exhibit anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.

properties

IUPAC Name

(NE)-N-[3-(2-sulfanylethyl)-1,3-benzothiazol-2-ylidene]hydroxylamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H10N2OS2/c12-10-9-11(5-6-13)7-3-1-2-4-8(7)14-9/h1-4,12-13H,5-6H2/b10-9+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LOXRZEGJJDSLSP-MDZDMXLPSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)N(C(=NO)S2)CCS
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C2C(=C1)N(/C(=N\O)/S2)CCS
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H10N2OS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90419900
Record name NSC136018
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90419900
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

226.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(2E)-3-(2-mercaptoethyl)-1,3-benzothiazol-2(3H)-one oxime

CAS RN

30761-17-2
Record name NSC136018
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=136018
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name NSC136018
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90419900
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.